Cas no 1478137-38-0 (3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid)
1478137-38-0 structure
Product Name:3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid
CAS No:1478137-38-0
MF:C9H13NO3
MW:183.204422712326
CID:5061157
PubChem ID:82407338
Update Time:2024-11-07
3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid
- 3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid
- E81465
- CS-0121092
- A-(1-methylethyl)-
- SCHEMBL18551329
- DB-425093
- 5-Isoxazoleacetic acid, 3-methyl-
- EN300-1789472
- 1478137-38-0
-
- Inchi： 1S/C9H13NO3/c1-5(2)8(9(11)12)7-4-6(3)10-13-7/h4-5,8H,1-3H3,(H,11,12)
- InChI Key： JGCUSDPDALBKQZ-UHFFFAOYSA-N
- SMILES： O1C(=CC(C)=N1)C(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.3
3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM534885-100mg |
3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid |
1478137-38-0 | 97% | 100mg |
$462 | 2023-01-07 | |
| Chemenu | CM534885-250mg |
3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid |
1478137-38-0 | 97% | 250mg |
$769 | 2023-01-07 | |
| Chemenu | CM534885-1g |
3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid |
1478137-38-0 | 97% | 1g |
$1538 | 2023-01-07 | |
| ChemScence | CS-0121092-100mg |
3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid |
1478137-38-0 | 100mg |
$650.0 | 2022-04-27 | ||
| ChemScence | CS-0121092-250mg |
3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid |
1478137-38-0 | 250mg |
$1050.0 | 2022-04-27 | ||
| ChemScence | CS-0121092-1g |
3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid |
1478137-38-0 | 1g |
$2574.0 | 2022-04-27 | ||
| Enamine | EN300-1789472-0.05g |
3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid |
1478137-38-0 | 95% | 0.05g |
$229.0 | 2023-09-19 | |
| Enamine | EN300-1789472-0.1g |
3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid |
1478137-38-0 | 95% | 0.1g |
$342.0 | 2023-09-19 | |
| Enamine | EN300-1789472-0.25g |
3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid |
1478137-38-0 | 95% | 0.25g |
$487.0 | 2023-09-19 | |
| Enamine | EN300-1789472-0.5g |
3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid |
1478137-38-0 | 95% | 0.5g |
$768.0 | 2023-09-19 |
3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
1478137-38-0 (3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid) Related Products
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